Cas no 62236-39-9 (1H-Indole, 3-(3-fluorophenyl)-2,3-dihydro-)
62236-39-9 structure
Product Name:1H-Indole, 3-(3-fluorophenyl)-2,3-dihydro-
CAS No:62236-39-9
MF:C14H12FN
MW:213.250186920166
CID:453088
PubChem ID:22904059
Update Time:2025-04-19
1H-Indole, 3-(3-fluorophenyl)-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 3-(3-fluorophenyl)-2,3-dihydro-
- 3-(3-fluorophenyl)-2,3-dihydro-1H-indole
- DTXSID70628831
- SCHEMBL8543734
- 62236-39-9
-
- Inchi: 1S/C14H12FN/c15-11-5-3-4-10(8-11)13-9-16-14-7-2-1-6-12(13)14/h1-8,13,16H,9H2
- InChI Key: PGRYKPYJMQHMFU-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C1C2C=CC=CC=2NC1
Computed Properties
- Exact Mass: 213.09546
- Monoisotopic Mass: 213.095377549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
1H-Indole, 3-(3-fluorophenyl)-2,3-dihydro- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
62236-39-9 (1H-Indole, 3-(3-fluorophenyl)-2,3-dihydro-) Related Products
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